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Abstract

This technical guide provides a comprehensive overview of 4,6-dimethylpyrimidine, a
heterocyclic organic compound of significant interest in medicinal chemistry and materials
science. This document details its fundamental molecular and physical properties, outlines
established synthesis protocols, and explores its applications as a versatile building block in
the development of novel therapeutic agents and functional materials. The information is
presented to support advanced research and development activities.

Core Molecular and Physical Properties

4,6-Dimethylpyrimidine is a substituted pyrimidine with the chemical formula CeHsN2.[1][2][3]
Its structure consists of a pyrimidine ring with methyl groups attached at the 4 and 6 positions.
This substitution pattern influences its chemical reactivity and physical characteristics.

Molecular Data

A summary of the key molecular identifiers and properties for 4,6-dimethylpyrimidine is
provided in the table below.
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Property Value Source
Molecular Formula CeHsNz2 [1112][3]
Molecular Weight 108.14 g/mol [11[2][3]
IUPAC Name 4,6-dimethylpyrimidine [1]
CAS Number 1558-17-4 [1][2][3]
SMILES CC1=CC(=NC=N1)C [1]
InChi Key LSBIUXKNVUBKRI- o

UHFFFAOYSA-N

Physicochemical Properties

The physical and chemical properties of 4,6-dimethylpyrimidine determine its handling,

storage, and application. It is a liquid at room temperature with a characteristic pyrimidine-like

odor.[4]
Property Value Source
Physical State Liquid [3114]
Boiling Point 154 °C (lit.) [3]
Density 0.98 g/mL at 25 °C (lit.) [3]

Refractive Index

n20/D 1.490 (lit.)

[3]

Flash Point

46 °C (114.8 °F) - closed cup

[3]

Solubility

Soluble in ethanol and
methanol; moderately soluble

in water.

[4]

Synthesis and Experimental Protocols

The synthesis of 4,6-dimethylpyrimidine and its derivatives is a critical aspect of its utility.

Several methods have been reported, with the condensation of a B-dicarbonyl compound with
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a guanidine salt being a common approach for related structures.

Synthesis of 2-Amino-4,6-dimethylpyrimidine

A prevalent method for synthesizing a closely related and important derivative, 2-amino-4,6-
dimethylpyrimidine, involves the reaction of a guanidine salt with acetylacetone in an
aqueous alkaline medium.[5]

Experimental Protocol:

e Reaction Setup: To 250 parts of water, add 135.5 parts of guanidine nitrate, 83.5 parts of
sodium carbonate, and 100 parts of acetylacetone.

e Heating: Heat the resulting slurry to 50-55 °C for 6 hours.

e Cooling and Dilution: Cool the reaction mixture to room temperature and dilute it to 488 parts
with water.

o Crystallization: Further cool the solution to 10 °C and hold for 1 hour to allow for
crystallization.

« Filtration and Washing: Filter the precipitate and wash the filter cake with 75 parts of a 25%
brine solution at 5-10 °C.

e Recrystallization: Add the wet cake to 330 parts of water and heat to 85-90 °C.
o Decolorization: Add 4.4 parts of activated carbon and clarify the solution after 15 minutes.

e Salting Out and Final Crystallization: To the hot filtrate, add 95 parts of salt and stir for 10
minutes. Cool the slurry to 15 °C, stir for an additional 15 minutes, and then filter.

o Final Washing and Drying: Wash the cake with 30 parts of water at 5-10 °C, suck dry, and
then dry at 50 °C.

Applications in Research and Drug Development

Pyrimidine derivatives are fundamental components in a vast array of biologically active
molecules, including nucleic acids and numerous pharmaceuticals.[6] 4,6-Dimethylpyrimidine
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and its derivatives serve as crucial intermediates in the synthesis of more complex heterocyclic
systems. These systems are foundational to many active pharmaceutical ingredients (APIs)
with potential anticancer, antiviral, and anti-inflammatory activities.[7]

Derivatives of 4,6-dimethylpyrimidine have been investigated for a range of biological
activities. For instance, 2-thiosubstituted derivatives have shown promising plant growth-
stimulating activity.[8][9] This highlights the versatility of the 4,6-dimethylpyrimidine scaffold in
generating novel bioactive compounds.

Logical Workflow for Derivative Synthesis and
Screening

The following diagram illustrates a typical workflow for the synthesis of 4,6-
dimethylpyrimidine derivatives and their subsequent biological evaluation, a common practice
in drug discovery and agrochemical research.
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Workflow for Synthesis and Screening of 4,6-Dimethylpyrimidine Derivatives
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Caption: A logical workflow for the synthesis and biological evaluation of 4,6-
dimethylpyrimidine derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b031164?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

